Cas no 163882-72-2 (Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-)
163882-72-2 structure
Product name:Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-
Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)-
- Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)- (9CI)
- InChI=1/C9H11F3O/c1-6-4-2-3-5-7(6)8(13)9(10,11)12/h2-5H2,1H
- 163882-72-2
- DTXSID90415866
- 2,2,2-trifluoro-1-(2-methylcyclohexen-1-yl)ethanone
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- Inchi： InChI=1S/C9H11F3O/c1-6-4-2-3-5-7(6)8(13)9(10,11)12/h2-5H2,1H3
- InChI Key： AZBLSJBYIREHKA-UHFFFAOYSA-N
- SMILES： CC1CCCCC=1C(C(F)(F)F)=O
Computed Properties
- Exact Mass: 192.07623
- Monoisotopic Mass: 192.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 2.9
Experimental Properties
- PSA: 17.07
Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclohexen-1-yl)- Related Literature
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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